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Abstract

Hosenkoside O, a baccharane glycoside identified from the seeds of Impatiens balsamina,
represents a class of natural products with potential pharmacological significance. This
technical guide provides a comprehensive overview of the phytochemical investigation of
Hosenkoside O, including its structural elucidation, physicochemical properties, and the
experimental methodologies employed in its study. The structural determination of
Hosenkoside O was accomplished through advanced spectroscopic techniques, primarily 2D
Nuclear Magnetic Resonance (NMR) and chemical derivatization, identifying it as hosenkol D
3-0-sophorosyl-28-0O-glucoside.[1][2][3] This document serves as a resource for researchers
engaged in natural product chemistry, pharmacology, and drug discovery, offering a
foundational understanding of Hosenkoside O.

Physicochemical and Spectroscopic Data

The definitive characterization of Hosenkoside O relies on a combination of its physical
properties and detailed spectroscopic data. While specific optical rotation and melting point
values are not publicly available, the core structural information has been established.

Table 1: Physicochemical Properties of Hosenkoside O
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Property Value Source
Molecular Formula C48H82019 [1]
Molecular Weight 963.15 g/mol [1]
CAS Number 161016-52-0 [1]

Type of Compound

Baccharane Glycoside

[1]2]

Seeds of Impatiens balsamina

Botanical Source )
Linn.

[1]3]

Table 2: Spectroscopic Data for Hosenkoside O

Technique

Data Summary

1H NMR

Detailed proton chemical shifts and coupling
constants would be found in the primary
literature. These spectra are essential for
determining the stereochemistry and
connectivity of the glycosidic linkages and the

aglycone structure.

13C NMR

Carbon chemical shifts provide a map of the
carbon skeleton. The original research utilized
this data to confirm the number and types of

carbon atoms in the molecule.

Mass Spectrometry (MS)

High-resolution mass spectrometry would
confirm the molecular formula. Fragmentation
patterns would provide evidence for the
sequence of sugar moieties and the structure of

the aglycone.

2D NMR (COSY, HMQC, HMBC, ROESY)

These techniques were instrumental in the
complete structural elucidation of Hosenkoside
0, establishing the connectivity between protons
and carbons and the spatial relationships
between atoms.[1][2][3]
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Note: Detailed NMR and MS spectral data are typically found in the experimental section of the
primary scientific literature and are not available in the currently accessible search results.

Experimental Protocols

The isolation and characterization of Hosenkoside O involve a multi-step process common in
phytochemical investigations. The following protocols are based on established methodologies
for the separation of baccharane glycosides from Impatiens balsamina.

Isolation and Purification of Hosenkoside O

The general workflow for isolating Hosenkoside O from the seeds of Impatiens balsamina is
outlined below.
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Dried Seeds of Impatiens balsamina

:

Extraction with Methanol

:

Partitioning with n-Butanol

:

Crude Butanol Extract

:

Silica Gel Column Chromatography

:

Fraction Collection

:

Reversed-Phase HPLC

:

Pure Hosenkoside O
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Spectroscopic Analysis

2D NMR (COSY, HMQC, HMBC, ROESY)

Mass Spectrometry \
13C NMR Structure of Hosenkoside O

Chemical Derivatization
Acid Hydrolysis > Sugar Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Phytochemical Investigation of Hosenkoside O: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12383840#phytochemical-investigation-of-
hosenkoside-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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